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Compound of Interest

Compound Name: Sodium 2-amino-4-nitrophenolate
CAS No.: 61702-43-0
Cat. No.: B1310074
Get Quote
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Executive Summary

Sodium 2-amino-4-nitrophenolate (S2A4N) is a specialized phenolic compound utilized in
advanced biostimulant formulations. While often marketed alongside or confused with the
standard "Sodium Nitrophenolate" complex (Atonik), S2A4N represents a reduced metabolite
analog. Its chemical structure contains both an amino (-NH2) and a nitro (-NO2) group,
distinguishing it from the purely nitro-substituted phenolics (e.g., Sodium p-nitrophenolate).

This guide elucidates the role of S2A4N as a "direct-action™ metabolic enhancer. Unlike
standard nitrophenolates that plants must metabolically reduce, S2A4N is hypothesized to
bypass initial enzymatic reduction steps, potentially offering rapid induction of cytoplasmic
streaming and auxin-like activity.

Chemical Identity & Properties

Before formulation, verification of the active ingredient (Al) identity is critical due to frequent
market confusion with standard nitrophenolates.
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Specification

Notes

Chemical Name

Sodium 2-amino-4-

nitrophenolate

Distinct from Sodium 4-

nitrophenolate

CAS Number

61702-43-0

Critical for Regulatory

Compliance

Molecular Formula

CeHsN2NaOs

MW: 176.11 g/mol

Reddish-brown to dark orange

Appearance Highly hygroscopic
crystal/powder
- ] Soluble in polar solvents
Solubility >20 g/L in Water (20°C)
(Methanol, Ethanol)
. Precipitates as free acid at pH
pH Stability Stable at pH 7.0 — 11.0

<5.0

Mode of Action

Cytoplasmic streaming

accelerator; Auxin synergist

Bio-mimetic of phenolic

metabolites

Mechanism of Action: The "Metabolic Bypass™

Hypothesis

Standard nitrophenolates (e.g., 4-nitrophenol) function by being taken up by the plant cell and

reduced to aminophenols via nitroreductases. These aminophenols are the active agents that

modulate auxin flow and antioxidant activity.

S2A4N Advantage: As a pre-existing amino-nitrophenol, S2A4N theoretically bypasses the

high-energy reduction step required for standard nitrophenolates. This allows for:

» Rapid Bioavailability: Immediate integration into metabolic signaling.

e Energy Conservation: The plant expends less NADPH reducing the compound.

o Cytoplasmic Streaming: Direct stimulation of protoplasmic flow, enhancing nutrient

translocation.
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Visualization: Signaling Pathway

The following diagram illustrates the entry and activation pathway of S2A4N compared to
standard nitrophenolates.
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Figure 1: Proposed Mechanism of Action showing S2A4N bypassing the enzymatic reduction
step required for standard nitrophenolates.
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Formulation Protocols

S2A4N is an alkaline salt. In formulation, maintaining pH is critical to prevent precipitation of the
free phenol, which has low water solubility and bioavailability.

Protocol A: Preparation of a 2.0% SL (Soluble Liquid)
Concentrate

Objective: Create a stable, water-soluble concentrate for foliar application.

Materials:

Sodium 2-amino-4-nitrophenolate (98% TC)[1][2][3][4]

Water (Deionized)

Surfactant (Non-ionic, e.g., Polysorbate 20 or Alkyl Polyglucoside)

pH Adjuster (KOH or Citric Acid buffer)
Step-by-Step Procedure:

e Solvent Preparation: Charge the mixing vessel with 80% of the required deionized water.
Heat to 40°C to facilitate rapid dissolution.

o Active Addition: Slowly add 20.5 g of Sodium 2-amino-4-nitrophenolate (calculated for
98% purity to achieve 2% ai).

o Agitation: Stir at 400 RPM for 15 minutes until the solution is clear and dark orange/red.
e pH Check: Measure pH. It should be alkaline (~8.5 — 9.5).

o Critical Control Point: If pH < 7.5, add 0.1M KOH dropwise. Do not allow pH to drop below
7.0, or the active will protonate and precipitate.

e Adjuvant Addition: Add 1-2% w/v non-ionic surfactant to improve leaf wetting. Avoid cationic
surfactants which may salt-out the phenolic anion.
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» Final Volume: Top up with water to 1000 mL. Filter through a 10pum mesh to remove
insolubles.

Analytical Quantification (HPLC Method)

To ensure product integrity, you must validate the concentration of S2A4N and distinguish it
from potential impurities (like 2,4-dinitrophenol).

Method Parameters:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5um).
» Mobile Phase:
o A: 0.1% Phosphoric Acid in Water.
o B: Acetonitrile.
o Gradient: 0-5 min (10% B), 5-15 min (Linear to 60% B).
e Flow Rate: 1.0 mL/min.
o Detection: UV-Vis at 280 nm (characteristic for aminophenols) and 315 nm (nitro group).

o Standard Preparation: Dissolve 10 mg pure S2A4N in 10 mL Methanol (stock), dilute to 50
ppm with mobile phase A.

Biological Validation: Seed Germination Bioassay

This protocol validates the biostimulant activity of the formulated product.

Protocol B: Rapid Radicle Elongation Assay (Cucumber)

Rationale: Cucumber (Cucumis sativus) is highly sensitive to phenolic auxins.

» Preparation: Prepare dilutions of the 2.0% SL formulation to achieve final concentrations of 1
ppm, 5 ppm, and 10 ppm active ingredient.

o Control: Distilled water.
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o Toxic Control: 100 ppm (to check for overdose toxicity).

 Incubation: Place 20 seeds on filter paper in 90mm Petri dishes. Add 5 mL of the test
solution.

o Growth: Incubate at 25°C in the dark for 72 hours.
o Measurement: Measure the length of the primary radicle.
e Success Criteria:

o 1-5 ppm Treatment: Should show statistically significant increase (+15-20%) in radicle
length vs. Control.

o 100 ppm Treatment: May show stunting (typical bell-shaped dose-response curve for
phenolics).

Workflow Visualization
Dilution Series Seed Treatment - | Incubation . | Data Collection Statistical Analysis
(1, 5, 10 ppm) (Cucumber/Wheat) "] (72h @ 25°C) " | (Radicle Length) (ANOVA)

Click to download full resolution via product page

Figure 2: Standardized Bioassay Workflow for validation of biostimulant activity.

Safety & Regulatory Considerations

o Toxicity: While less toxic than dinitrophenols, S2A4N is a nitro-aniline derivative. It is harmful
if swallowed or absorbed through skin. Standard PPE (gloves, goggles) is mandatory.

o Regulatory Status: Unlike the standard "Atonik" components (Sodium p-nitrophenolate, o-
nitrophenolate, 5-nitroguaiacolate) which are Annex | listed in the EU, Sodium 2-amino-4-
nitrophenolate (CAS 61702-43-0) may not be registered as a pesticide/biostimulant in all
jurisdictions (e.g., EU/EPA).

o Advisory: Developers must verify local chemical inventory listings (TSCA, REACH) before
commercial deployment. It is often classified as a "fertilizer additive" or "plant growth
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promoter” in non-regulated markets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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